Cas no 2198940-23-5 (N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide)

• Product Name: N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide
• CAS No: 2198940-23-5
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 6361110
• PubChem ID: 121165112
• Update Time: 2025-05-23

N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide
• F6482-4009
• N-(2-methoxyethyl)-4-(triazol-2-yl)piperidine-1-carboxamide
• 2198940-23-5
• AKOS032712228

• Inchi： 1S/C11H19N5O2/c1-18-9-6-12-11(17)15-7-2-10(3-8-15)16-13-4-5-14-16/h4-5,10H,2-3,6-9H2,1H3,(H,12,17)
• InChI Key： WCDQJJWJAHVZAP-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)N1CCC(CC1)N1N=CC=N1

Computed Properties

• Exact Mass: 253.15387487g/mol
• Monoisotopic Mass: 253.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.3Ų

Additional information on N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide

N-(2-Methoxyethyl)-4-(2H-1,2,3-Triazol-2-Yl)Piperidine-1-Carboxamide: A Comprehensive Overview

The compound N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide (CAS No 2198940-23-5) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

The molecular structure of N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide is characterized by a piperidine ring substituted with a 1,2,3-triazole group at the 4-position and a methoxyethyl amide group at the 1-position. This configuration imparts the compound with unique electronic and steric properties, making it an attractive candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Researchers have demonstrated its utility in constructing complex molecular architectures through click chemistry reactions. The presence of the 1,2,3-triazole moiety enables efficient conjugation with other functional groups, facilitating the creation of bioactive molecules and advanced materials.

In the field of drug development, N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide has shown promise as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological targets has been explored in preclinical models, with encouraging results suggesting its potential in treating various diseases. The compound's pharmacokinetic profile has also been optimized through structural modifications, enhancing its bioavailability and efficacy.

Moreover, this compound has found applications in materials science as a precursor for synthesizing advanced polymers and nanomaterials. Its ability to undergo controlled polymerization reactions has led to the development of high-performance materials with tailored properties for use in electronics and biomedical devices.

The synthesis of N-(2-methoxyethyl)-4-(2H-1,2,3-triazol-